Cas no 898808-57-6 (1-(3-Chlorobenzyl)piperidin-4-ylmethylamine)

• Product Name: 1-(3-Chlorobenzyl)piperidin-4-ylmethylamine
• CAS No: 898808-57-6
• MF: C₁₃H₁₉ClN₂
• MW: 238.756362199783
• MDL: MFCD10003425
• CID: 4299024
• PubChem ID: 24274894
• Update Time: 2025-05-20

1-(3-Chlorobenzyl)piperidin-4-ylmethylamine Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinemethanamine, 1-[(3-chlorophenyl)methyl]-
• [1-(3-chlorobenzyl)piperidin-4-yl]methylamine
• [1-[(3-chlorophenyl)methyl]-4-piperidinyl]methanamine
• [1-[(3-chlorophenyl)methyl]-4-piperidyl]methanamine
• [1-(3-chlorobenzyl)-4-piperidyl]methylamine
• [1-[(3-chlorophenyl)methyl]piperidin-4-yl]methanamine
• 1-[1-(3-chlorobenzyl)piperidin-4-yl]methanamine
• LS-02669
• ALBB-007244
• (1-(3-Chlorobenzyl)piperidin-4-yl)methanamine
• 1-[(3-Chlorophenyl)methyl]-4-piperidinemethanamine
• Z326203004
• DTXSID201229112
• MFCD10003425
• 898808-57-6
• 1-{1-[(3-CHLOROPHENYL)METHYL]PIPERIDIN-4-YL}METHANAMINE
• H24488
• AKOS000210426
• STK504400
• 1-(3-Chlorobenzyl)piperidin-4-ylmethylamine

• MDL： MFCD10003425
• Inchi： 1S/C13H19ClN2/c14-13-3-1-2-12(8-13)10-16-6-4-11(9-15)5-7-16/h1-3,8,11H,4-7,9-10,15H2
• InChI Key： MYSKYKSEXUWHLM-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(Cl)=C2)CCC(CN)CC1

Computed Properties

• Exact Mass: 238.1236763Da
• Monoisotopic Mass: 238.1236763Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-(3-Chlorobenzyl)piperidin-4-ylmethylamine

Introduction to 1-(3-Chlorobenzyl)piperidin-4-ylmethylamine (CAS No. 898808-57-6)

1-(3-Chlorobenzyl)piperidin-4-ylmethylamine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and versatile applications. This compound, identified by the CAS number 898808-57-6, has garnered attention due to its potential in the development of novel therapeutic agents. The molecular framework of this compound consists of a piperidine ring substituted with a 3-chlorobenzyl group and a methylamine moiety, which contributes to its unique chemical properties and biological activities.

The synthesis and characterization of 1-(3-Chlorobenzyl)piperidin-4-ylmethylamine involve meticulous chemical processes that ensure high purity and yield. The presence of the 3-chlorobenzyl group introduces a reactive site that can be exploited for further functionalization, making it a valuable intermediate in organic synthesis. Additionally, the piperidine ring is known for its stability and ability to form hydrogen bonds, which enhances the compound's solubility and bioavailability.

In recent years, there has been growing interest in exploring the pharmacological properties of 1-(3-Chlorobenzyl)piperidin-4-ylmethylamine. Research studies have demonstrated its potential in various therapeutic areas, including central nervous system (CNS) disorders, pain management, and anti-inflammatory applications. The compound's ability to interact with multiple biological targets makes it a promising candidate for drug discovery.

One of the most intriguing aspects of 1-(3-Chlorobenzyl)piperidin-4-ylmethylamine is its role as a key intermediate in the synthesis of more complex molecules. For instance, it has been utilized in the preparation of derivatives that exhibit enhanced pharmacological activity. These derivatives often show improved binding affinity to specific receptors, leading to more effective therapeutic outcomes. The versatility of this compound underscores its importance in medicinal chemistry.

The chemical properties of 1-(3-Chlorobenzyl)piperidin-4-ylmethylamine also make it suitable for use in various research applications. Its stability under different conditions allows for extensive experimentation, enabling scientists to uncover new synthetic pathways and reaction mechanisms. Furthermore, its compatibility with modern analytical techniques facilitates accurate characterization and structural elucidation.

Recent advancements in computational chemistry have further highlighted the significance of 1-(3-Chlorobenzyl)piperidin-4-ylmethylamine. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These computational approaches complement traditional experimental methods, offering a more comprehensive understanding of the compound's pharmacological profile.

The development of novel pharmaceuticals often relies on innovative synthetic strategies, and 1-(3-Chlorobenzyl)piperidin-4-ylmethylamine exemplifies this trend. Its structural features allow for diverse modifications, enabling the creation of libraries of compounds with tailored properties. Such libraries are invaluable tools in high-throughput screening campaigns, where they can be rapidly evaluated for biological activity.

In conclusion, 1-(3-Chlorobenzyl)piperidin-4-ylmethylamine (CAS No. 898808-57-6) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique molecular structure, combined with its potential biological activities, makes it a valuable asset in the quest for new therapeutic agents. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in the future of medicine.